![molecular formula C20H19N3O4 B4707487 N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-(pentanoylamino)benzamide](/img/structure/B4707487.png)
N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-(pentanoylamino)benzamide
Overview
Description
N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-(pentanoylamino)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as CPI-613 and is a novel anticancer agent. CPI-613 has been found to exhibit promising results in preclinical studies and is currently being evaluated in clinical trials.
Mechanism of Action
CPI-613 targets the TCA cycle by inhibiting two key enzymes, namely pyruvate dehydrogenase (PDH) and alpha-ketoglutarate dehydrogenase (α-KGDH). PDH and α-KGDH are essential for the conversion of glucose into energy in cancer cells. By inhibiting these enzymes, CPI-613 disrupts the energy production in cancer cells and induces cell death.
Biochemical and Physiological Effects:
CPI-613 has been found to induce apoptosis (programmed cell death) in cancer cells. It also inhibits the growth and proliferation of cancer cells. CPI-613 has been shown to enhance the cytotoxicity of chemotherapy drugs, such as gemcitabine and cisplatin. Additionally, CPI-613 has been found to reduce the toxicity of chemotherapy drugs on normal cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of CPI-613 is its broad spectrum of activity against various types of cancer cells. It also enhances the efficacy of chemotherapy drugs and reduces their toxicity on normal cells. However, the limitations of CPI-613 include its high cost and the need for further evaluation in clinical trials.
Future Directions
There are several future directions for research on CPI-613. One area of interest is the development of combination therapies that include CPI-613 and other anticancer agents. Another area of research is the identification of biomarkers that can predict the response of cancer cells to CPI-613. Furthermore, the potential applications of CPI-613 in other diseases, such as neurodegenerative disorders, are also being explored.
Scientific Research Applications
CPI-613 has been extensively studied for its anticancer properties. It has been found to exhibit a broad spectrum of activity against various types of cancer cells, including pancreatic, lung, breast, and prostate cancer. CPI-613 works by targeting the mitochondrial tricarboxylic acid (TCA) cycle, which is essential for cancer cell metabolism. By inhibiting the TCA cycle, CPI-613 induces cancer cell death and also enhances the efficacy of chemotherapy.
properties
IUPAC Name |
N-(1,3-dioxoisoindol-2-yl)-4-(pentanoylamino)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4/c1-2-3-8-17(24)21-14-11-9-13(10-12-14)18(25)22-23-19(26)15-6-4-5-7-16(15)20(23)27/h4-7,9-12H,2-3,8H2,1H3,(H,21,24)(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNSTQULBAXDKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC=C(C=C1)C(=O)NN2C(=O)C3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.